2-Ethoxy-5-nitropyridine-3-carboxylic acid

• IUPAC Name: 2-ethoxy-5-nitropyridine-3-carboxylic acid
• InChI: InChI=1S/C8H8N2O5/c1-2-15-7-6(8(11)12)3-5(4-9-7)10(13)14/h3-4H,2H2,1H3,(H,11,12)
• InChI Key: GLSREOLUIPGEMD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=N1)[N+](=O)[O-])C(=O)O
• Molecular Formula: C8H8N2O5
• DSSTOX Substance ID: DTXSID60634562
• Molecular Weight: 212.16 g/mol
• CAS No.: 247582-60-1

Description

2-Ethoxy-5-nitropyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C8H8N2O5 and its molecular weight is 212.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Substitution Reactions : 2-Ethoxy-5-nitropyridine-3-carboxylic acid and related compounds have been explored for their reactivity in substitution reactions. These reactions are fundamental in synthesizing various substituted pyridines, demonstrating the compound's versatility in organic synthesis (Bakke & Sletvold, 2003).
• Facile Synthesis Methods : Research has been conducted on efficient synthesis methods for related compounds, emphasizing the importance of developing straightforward and high-yield synthesis techniques in the field of organic chemistry (Tzvetkov & Müller, 2012).

Applications in Drug Development

• Hypoglycemic Properties : Studies have explored the synthesis and examination of compounds related to this compound, particularly in the context of their hypoglycemic properties. This showcases the potential pharmaceutical applications of these compounds (Proshchenkova et al., 2021).

Industrial and Biological Applications

• Nicotinic Acid Production : The compound's derivatives play a role in the production of nicotinic acid, a significant component in human and animal nutrition. This highlights the industrial significance of these compounds in producing essential nutrients (Lisicki et al., 2022).
• Electroorganic Synthesis : Research into the electroorganic synthesis of related compounds demonstrates the applicability of this compound derivatives in organic electrochemistry, further expanding their utility in various scientific fields (Raju et al., 2003).

Safety and Hazards

2-Ethoxy-5-nitropyridine may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). It is recommended to wear personal protective equipment/face protection and avoid getting the compound in eyes, on skin, or on clothing.